Cas no 66161-58-8 (sodium 3,6,9,12-tetraoxapentacosyl sulphate)

• Product Name: sodium 3,6,9,12-tetraoxapentacosyl sulphate
• CAS No: 66161-58-8
• MF: C₂₁H₄₃NaO₈S
• MW: 478.616097688675
• MDL: MFCD01940681
• CID: 963390
• PubChem ID: 23687835
• Update Time: 2025-09-27

sodium 3,6,9,12-tetraoxapentacosyl sulphate Chemical and Physical Properties

Names and Identifiers

• sodium 3,6,9,12-tetraoxapentacosyl sulphate
• 3,6,9,12-Tetraoxapentacosan-1-ol, 1-(hydrogen sulfate), sodium salt (1:1)
• 3,6,9,12-Tetraoxapentacosan-1-ol, hydrogen sulfate, sodium salt
• sodium 3,6,9,12-tetraoxatetracos-1-yl sulfate
• DTXSID40984638
• VKSOIUJNYKLRSM-UHFFFAOYSA-M
• Sodium 3,6,9,12-tetraoxapentacosan-1-yl sulfate
• NS00054990
• AS-78514
• D93561
• Sodium;2-[2-[2-(2-tridecoxyethoxy)ethoxy]ethoxy]ethyl sulfate
• 66161-58-8
• Sodium 3,6,9,12-tetraoxapentacosyl sulfate

• MDL： MFCD01940681
• Inchi： 1S/C21H44O8S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-25-14-15-26-16-17-27-18-19-28-20-21-29-30(22,23)24;/h2-21H2,1H3,(H,22,23,24);/q;+1/p-1
• InChI Key： VKSOIUJNYKLRSM-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCOCCOCCOCCOCCCCCCCCCCCCC.[Na+]

Computed Properties

• Exact Mass: 478.25779
• Monoisotopic Mass: 478.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 25
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• PSA: 103.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters